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Compound of Interest

Compound Name: Sophoraflavanone |

Cat. No.: B15624020

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sophoraflavanone I, a prenylated flavanone classified as a flavonostilbene, is a natural
product isolated from the roots of Sophora moorcroftiana. This complex molecule, with the
molecular formula Cs9H3s09, has garnered interest within the scientific community due to its
unique structural features, belonging to a class of compounds known for a variety of biological
activities. This guide aims to provide a comprehensive overview of the chemical structure and
stereochemistry of Sophoraflavanone I, drawing from available scientific literature. However, it
IS important to note that detailed experimental data, including specific NMR spectral
assignments and optical rotation values from its original characterization, are not readily
available in the public domain at this time.

Chemical Structure and Stereochemistry

Sophoraflavanone I is distinguished by its hybrid structure, which incorporates a flavanone
core, a lavandulyl side chain, and a stilbene moiety. This intricate arrangement gives rise to
multiple chiral centers, making its stereochemistry a critical aspect of its chemical identity.

While the precise three-dimensional arrangement and absolute configuration of all
stereocenters in Sophoraflavanone | have not been definitively reported in accessible
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literature, the general structure suggests a complex stereochemical landscape that significantly
influences its biological activity. The flavanone moiety typically possesses a chiral center at the
C2 position, and the lavandulyl group introduces additional stereocenters. The connection to
the stilbene residue further complicates the stereochemical analysis.

Below is a generalized representation of the core structural components of Sophoraflavanone
I

Lavandulyl Group
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Click to download full resolution via product page

Caption: A logical relationship diagram illustrating the core structural components of
Sophoraflavanone I.

Physicochemical Properties

A summary of the known physicochemical properties of Sophoraflavanone I is presented in
the table below.
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Property Value Reference
CAS Number 136997-69-8 [1]
Molecular Formula C39H3809 [1]
Molecular Weight 650.72 g/mol [1]
Roots of Sophora
Source ] [2]
moorcroftiana

Experimental Data and Protocols

Detailed experimental protocols for the isolation and complete structural elucidation of
Sophoraflavanone | are not fully available in the accessible literature. The original isolation by
Shirataki et al. would have involved classical phytochemical techniques.[2]

General Isolation and Purification Workflow:

A general workflow for the isolation of such compounds from plant material is outlined below.

Plant Material Extraction Crude Extract Chromatographic Separation Fractions Further Purification (ki S E e
(Sophora moorcroftiana roots) (e.g., with organic solvents) (e.g., Column Chromatography) (e.g., HPLC) P
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Sophoraflavanone I:
Unraveling Its Chemical Complexity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624020#chemical-structure-and-stereochemistry-
of-sophoraflavanone-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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